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Introduction: Propylene carbonate (PC) is a versatile organic compound widely utilized as a

polar, aprotic solvent.[1] Its high boiling point, low toxicity, and biodegradability make it a

valuable component in a range of applications, including as an electrolyte in lithium-ion

batteries, a plasticizer, and a solvent in cosmetics and industrial processes.[2][3] This guide

provides an in-depth overview of its chemical identity, safety information, and handling

protocols, compiled from material safety data sheets (MSDS) and other technical sources.

Chemical Identification
Propylene carbonate is a cyclic carbonate ester derived from propylene glycol.[1][3] It is a

colorless and odorless liquid.[1][3]
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Identifier Value

CAS Number 108-32-7[4][5][6]

EC Number 203-572-1[4][7]

IUPAC Name 4-methyl-1,3-dioxolan-2-one[8]

Molecular Formula C₄H₆O₃[5][7][9]

Molecular Weight 102.09 g/mol [3][4][7]

Synonyms

1,2-Propanediol cyclic carbonate, 4-Methyl-1,3-

dioxolan-2-one, Cyclic propylene carbonate[7][8]

[10][11]

Physical and Chemical Properties
The physical and chemical properties of propylene carbonate are summarized in the table

below.

Property Value

Appearance Colorless, clear, odorless liquid[1][3][10]

Boiling Point 241.7 to 242 °C[1][9][12]

Melting/Freezing Point -48.8 to -55 °C[1][9][12]

Density 1.204 to 1.205 g/cm³ at 20-25 °C[1][9]

Vapor Pressure 0.04 hPa at 20 °C; 0.06 hPa at 25 °C[9][13]

Flash Point 116 to 132 °C[1][11][13]

Autoignition Temperature 430 °C[9][11]

Solubility in Water 24 g/100 ml at 20°C[1]

Refractive Index 1.421 at 20°C[2][12]

pH 7.0 (200 g/l in H₂O at 20 °C)[4]
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Hazard Identification and Toxicology
Propylene carbonate is classified as causing serious eye irritation.[4][7][9][11][13][14] It may

also cause mild skin irritation.[14]

Hazard Classification GHS Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A/2

H319: Causes serious eye

irritation[4][7][9][11][13]

Skin Irritation Category 3 Causes mild skin irritation[14]

Toxicological Data:

Test Species Route Value

LD50 Rat Oral
> 5,000 mg/kg[7][9]

[13][15]

LD50 Rabbit Dermal
> 2,000 mg/kg[7][9]

[13][15]

Inhalation Rat Inhalation

No mortality observed

after 8 hours of

exposure to

concentrated

vapors[9][15]

Experimental Protocols: Safety and Handling
Detailed procedures for the safe handling and use of propylene carbonate are crucial in a

research environment.

Personal Protective Equipment (PPE)
A logical workflow for ensuring safety when handling propylene carbonate is outlined below.

This starts with understanding the hazards and progresses through appropriate handling,

emergency response, and finally, proper disposal.
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Propylene Carbonate Safety & Handling Workflow
1. Hazard Identification

- Review SDS
- Identify Hazards (Eye Irritant)

2. Engineering Controls
- Use in a well-ventilated area

- Ensure eyewash stations are accessible

3. Personal Protective Equipment (PPE)
- Wear safety glasses/goggles

- Wear chemical-resistant gloves (PVC, neoprene, or nitrile)

4. Safe Handling & Storage
- Avoid contact with eyes and skin
- Store in tightly closed containers

- Keep away from heat and ignition sources

5. Emergency Procedures 6. Disposal
- Dispose of in accordance with local regulations

Eye Contact:
Rinse with water for 15-20 mins

Skin Contact:
Wash with soap and water

Spill:
Absorb with inert material

Click to download full resolution via product page

Caption: Workflow for safe handling of propylene carbonate.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[11][13]

Skin Protection: Use of gloves made from PVC, neoprene, or nitrile rubber is recommended.

[14]
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Respiratory Protection: If engineering controls are insufficient, a NIOSH/MSHA approved

respirator should be used.[11][14]

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[10][11][14] If irritation persists, seek medical

attention.[9][10][14]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing.[10][11][14]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water.[10] Seek medical advice if symptoms occur.[10][13]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration.[10][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7][11][16]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, such as carbon monoxide and carbon dioxide.[11][13][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[11][14]

Accidental Release Measures
Personal Precautions: Avoid breathing vapors and ensure adequate ventilation.[14] Eliminate

all ignition sources.[13][14]

Environmental Precautions: Prevent spilled material from entering sewers or waterways.[14]

[16]
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Containment and Cleanup: Absorb the spill with an inert material such as sand or earth and

place it in a suitable container for disposal.[13][14][16]

Handling and Storage
Handling: Wash hands thoroughly after handling.[10][14] Use with adequate ventilation and

avoid contact with eyes, skin, and clothing.[10][14]

Storage: Store in a cool, dry, well-ventilated area away from heat and direct sunlight.[10][14]

[16] Keep containers tightly closed and protect them from moisture.[10][11][14]

Incompatible Materials: Strong oxidizing agents, reducing agents, acids, and bases.[11][13]

[14]

Stability and Reactivity
Chemical Stability: Propylene carbonate is stable under normal conditions of use and

storage.[9][14]

Conditions to Avoid: Avoid heat, sparks, open flames, and other ignition sources.[9][14]

Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide

and carbon dioxide.[11][13][14]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste, and handle uncleaned containers as you would the product itself.[17]

This technical guide provides essential information for the safe handling and use of propylene
carbonate in a laboratory setting. Always refer to the most current Safety Data Sheet (SDS)

provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://redox.com/wp-content/sds/3977.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Propylene%20carbonate_1852_4.0.pdf
https://pim-resources.coleparmer.com/sds/19840.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://pim-resources.coleparmer.com/sds/19840.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://pim-resources.coleparmer.com/sds/19840.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Propylene%20carbonate_1852_4.0.pdf
https://pim-resources.coleparmer.com/sds/19840.pdf
https://www.fishersci.com/store/msds?partNumber=O43314&productDescription=PROPYLENE+CARBONATE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://www.fishersci.com/store/msds?partNumber=O43314&productDescription=PROPYLENE+CARBONATE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://redox.com/wp-content/sds/3977.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/BASF%20Corporation_Propylene%20Carbonate%20S%20(GHS)_30073261_07-27-2018_English.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/BASF%20Corporation_Propylene%20Carbonate%20S%20(GHS)_30073261_07-27-2018_English.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://www.fishersci.com/store/msds?partNumber=O43314&productDescription=PROPYLENE+CARBONATE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://redox.com/wp-content/sds/3977.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/09/17182249/Polypropylene-carbonate-SDS.pdf
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://www.benchchem.com/product/b149911?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Propylene carbonate - Sciencemadness Wiki [sciencemadness.org]

2. Propylene carbonate | Sinoright [sinoright.net]

3. solechem.eu [solechem.eu]

4. merckmillipore.com [merckmillipore.com]

5. Propylene Carbonate [webbook.nist.gov]

6. Propylene carbonate - Wikipedia [en.wikipedia.org]

7. cdhfinechemical.com [cdhfinechemical.com]

8. Propylene Carbonate | C4H6O3 | CID 7924 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. sds.chemtel.net [sds.chemtel.net]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. fishersci.com [fishersci.com]

12. Propylene Carbonate Solvent Properties [macro.lsu.edu]

13. redox.com [redox.com]

14. aglayne.com [aglayne.com]

15. cir-safety.org [cir-safety.org]

16. pentachemicals.eu [pentachemicals.eu]

17. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

To cite this document: BenchChem. [Propylene Carbonate: A Comprehensive Technical
Guide to its Safe Handling and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149911#propylene-carbonate-cas-number-and-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sciencemadness.org/smwiki/index.php/Propylene_carbonate
https://www.sinoright.net/blog/Propylene-carbonate.html
https://www.solechem.eu/propylene-carbonate/
https://www.merckmillipore.com/DE/en/product/Propylene-carbonate,MDA_CHEM-807051
https://webbook.nist.gov/cgi/inchi?ID=C108327&Mask=200
https://en.wikipedia.org/wiki/Propylene_carbonate
https://www.cdhfinechemical.com/images/product/msds/123_699248413_PROPYLENECARBONATECASNO108-32-7MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Carbonate
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/BASF%20Corporation_Propylene%20Carbonate%20S%20(GHS)_30073261_07-27-2018_English.pdf
https://pim-resources.coleparmer.com/sds/19840.pdf
https://www.fishersci.com/store/msds?partNumber=O43314&productDescription=PROPYLENE+CARBONATE+R+4L&vendorId=VN00033897&countryCode=US&language=en
https://macro.lsu.edu/howto/solvents/Propylene%20Carbonate.htm
https://redox.com/wp-content/sds/3977.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Propylene-Carbonate-SDS-2-23-16.pdf
https://cir-safety.org/sites/default/files/TAR_PropyleneCarbonate_032025.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Propylene%20carbonate_1852_4.0.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/09/17182249/Polypropylene-carbonate-SDS.pdf
https://www.benchchem.com/product/b149911#propylene-carbonate-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/product/b149911#propylene-carbonate-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/product/b149911#propylene-carbonate-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/product/b149911#propylene-carbonate-cas-number-and-material-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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